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Compound of Interest

Compound Name: 4-Chloro-4-fluoro-butyrophenone

Cat. No.: B3265847 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-4-fluoro-butyrophenone
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 4-Chloro-4-fluoro-butyrophenone, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
4-Chloro-4-fluoro-butyrophenone is a chemical compound that poses several health risks

upon exposure.[1] It is classified as hazardous, and understanding its specific dangers is the

first step toward safe handling.[2]

Primary Hazards Include:

Skin Irritation: Causes irritation upon contact with the skin.[2][3]

Eye Irritation: Can cause serious eye irritation.[2][3]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[3]

Oral Toxicity: Harmful if swallowed.[2]
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During combustion, it can produce hazardous decomposition products, including carbon

oxides, hydrogen chloride, and hydrogen fluoride.[3][4]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to minimize exposure. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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Protection Type Required PPE
Specifications and

Guidelines

Hand Protection Chemical-resistant gloves

Wear protective gloves.[3]

Nitrile or neoprene gloves are

recommended. For handling

hazardous compounds, gloves

should meet the ASTM D6978

standard.[5]

Eye and Face Protection

Safety glasses with side

shields or chemical goggles. A

face shield is also

recommended.

Use chemical goggles or

safety glasses.[3] A face shield

provides an additional layer of

protection against splashes.[3]

Body Protection
Laboratory coat or chemical-

resistant gown

A standard lab coat is the

minimum requirement. For

tasks with a higher risk of

splashing, a polyethylene-

coated polypropylene gown is

advised.[5]

Respiratory Protection
Not typically required with

adequate ventilation.

Use only in a well-ventilated

area.[3] If ventilation is

insufficient, or during spill

cleanup, a NIOSH-approved

respirator (e.g., N95 dust

mask) should be used. For

firefighting, a self-contained

breathing apparatus is

essential.[3][4]

Operational and Handling Plan
A systematic approach to handling 4-Chloro-4-fluoro-butyrophenone is essential for safety.

The following step-by-step process outlines the key stages from preparation to post-experiment

cleanup.

Step 1: Preparation and Precautionary Measures
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Ventilation: Ensure all work is conducted in a well-ventilated area, such as a chemical fume

hood.[3][6]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[3]

PPE Inspection: Before starting, inspect all PPE for damage or contamination. Don the

required gloves, eye protection, and lab coat.

Material Review: Review the Safety Data Sheet (SDS) for 4-Chloro-4-fluoro-
butyrophenone before use.[7]

Step 2: Chemical Handling

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[3]

Dispensing: When transferring or weighing the chemical, avoid generating dust or aerosols.

Contact Avoidance: Take all necessary precautions to avoid direct contact with skin and

eyes, and prevent inhalation of vapors or mists.[3][6]

Incompatible Materials: Keep the compound away from strong oxidizing agents and strong

bases.[2][3]

Step 3: Post-Handling and Cleanup

Decontamination: Thoroughly clean the work area after handling is complete.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6][8]

Clothing: Remove any contaminated clothing and wash it before reuse.[6]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.
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Waste Segregation: Collect all waste containing 4-Chloro-4-fluoro-butyrophenone in a

designated, properly labeled, and sealed hazardous waste container.[2][8]

Authorized Disposal: Dispose of the chemical waste through an approved and licensed

waste disposal company.[3][8] Recommended disposal is via an authorized incinerator

equipped with an afterburner and a scrubber.[3]

Environmental Precaution: Do not allow the product to enter drains, surface water, or the

sanitary sewer system.[2][8]

Quantitative Data Summary
The following table summarizes key quantitative data for 4-Chloro-4-fluoro-butyrophenone.

Property Value

CAS Number 3874-54-2[2][3]

Molecular Formula C₁₀H₁₀ClFO[3][7]

Molecular Weight 200.64 g/mol [7]

Appearance White to amber to dark green clear liquid[7]

Density 1.22 - 1.23 g/mL at 25 °C[7]

Melting Point 5 - 6 °C[7]

Boiling Point 122 °C at 0.7 mmHg[7]

Flash Point 91 °C (195.8 °F) - closed cup

Experimental Workflow
The following diagram illustrates the standard operating procedure for safely handling 4-
Chloro-4-fluoro-butyrophenone in a laboratory setting.
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Step 1: Preparation

Don Appropriate PPE:
- Chemical-resistant gloves

- Safety goggles / Face shield
- Lab coat / Gown

Work in a Ventilated Area
(Fume Hood)

Verify Emergency Equipment
(Eyewash, Shower)

Step 2: Handling

Transfer and Weigh Chemical
(Avoid Aerosols) Avoid Contact and Inhalation

Step 3: Cleanup

Decontaminate Work Surface Wash Hands Thoroughly

Step 4: Disposal

Collect in Labeled
Hazardous Waste Container Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Chloro-4-fluoro-butyrophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

